![molecular formula C13H12BrNO B1350772 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde CAS No. 812642-64-1](/img/structure/B1350772.png)
1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
Overview
Description
1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, also known as 3-bromo-2,5-dimethylpyrrole-1-carbaldehyde, is a powerful and versatile synthetic intermediate used in the synthesis of a variety of compounds. It is known for its high reactivity and wide range of applications in the laboratory. This organic compound has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, organic materials, and other materials. Furthermore, it has been used to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of lab experiments. In
Scientific Research Applications
I have conducted a search on the scientific research applications of “1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde” and found several unique applications. Below is a comprehensive analysis focusing on different fields:
Pharmacokinetics
A study has characterized the metabolites of 1-(3-bromophenyl)-heliamine (a related compound) using UHPLC-Q-Orbitrap-MS, which could suggest similar analytical methods could be applied to the compound for pharmacokinetic studies .
Anticancer Activity
Research has been conducted on the synthesis of analogs containing the 3-bromophenyl group for their anticancer activity. This indicates that our compound may also be explored for potential anticancer properties .
Molecular Docking Studies
The same study that investigated anticancer activity also included molecular docking studies, which suggests that 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde could be used in computational simulations to predict its interaction with biological targets .
ADME and Toxicity Prediction
Alongside anticancer activity and molecular docking studies, ADME (Absorption, Distribution, Metabolism, and Excretion) profiles and toxicity predictions were also assessed, indicating another field of application for our compound in drug development .
Biological Activity
The compound’s structure has been determined through X-ray diffraction, which is crucial for understanding its biological activity. This structural analysis can lead to insights into how the compound interacts with biological systems .
properties
IUPAC Name |
1-(3-bromophenyl)-2,5-dimethylpyrrole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO/c1-9-6-11(8-16)10(2)15(9)13-5-3-4-12(14)7-13/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMMZIVDXKFJSTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2=CC(=CC=C2)Br)C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50396662 | |
Record name | 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50396662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde | |
CAS RN |
812642-64-1 | |
Record name | 1-(3-Bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=812642-64-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50396662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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